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Compound of Interest

Compound Name: R 1485 dihydrochloride

Cat. No.: B1150229

Disclaimer: This document provides guidance on the proper disposal of R 1485
dihydrochloride based on available safety information and general laboratory best practices.
As a research chemical with potentially unknown hazards, it is imperative to consult with your
institution's Environmental Health and Safety (EHS) department for final approval of your
disposal method.[1][2] Always adhere to local, state, and federal regulations.[3]

Hazard Assessment

R 1485 dihydrochloride is not classified as a hazardous substance according to the EC
Directives 67/548/EEC, 1999/45/EC, or 1272/2008. However, the absence of a hazardous
classification does not imply that the substance is harmless.[1][2] The toxicological properties
of many research chemicals are not fully understood.[1] Therefore, it is crucial to handle and
dispose of this compound with care, assuming it may have potential health and environmental
effects.[2]

Personal Protective Equipment (PPE)

Before handling R 1485 dihydrochloride for disposal, ensure you are wearing the appropriate
Personal Protective Equipment (PPE):
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PPE Item Specification

Gloves Nitrile or other chemically resistant gloves.
Eye Protection Safety glasses with side shields or goggles.
Lab Coat Standard laboratory coat.

If handling large quantities or if dust may be
Respiratory generated, a NIOSH-approved respirator may

be necessary.

Disposal of Unused Solid R 1485 Dihydrochloride

Unused or expired solid R 1485 dihydrochloride should be disposed of as chemical waste.
Step-by-Step Procedure:

» Containerization: Place the solid R 1485 dihydrochloride in a clearly labeled, sealed, and
appropriate waste container. The original container is often suitable if it is in good condition.

e Labeling: Label the container with the words "Non-Hazardous Chemical Waste" (or as
directed by your institution), the full chemical name ('R 1485 dihydrochloride"), and the
approximate guantity.

e Segregation: Store the waste container separately from incompatible materials.

» Collection: Arrange for collection by your institution's hazardous waste disposal contractor.[2]
Do not dispose of solid chemical waste in the regular trash unless explicitly approved by your
EHS department.[4]

Disposal of Solutions Containing R 1485
Dihydrochloride

Aqueous or solvent-based solutions of R 1485 dihydrochloride require careful handling.

Step-by-Step Procedure:
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o Waste Stream ldentification: Determine if the solvent is hazardous. If a hazardous solvent
was used, the entire solution must be treated as hazardous waste.

» Containerization: Collect the solution in a designated, leak-proof waste container. Do not mix
with other waste streams unless approved by EHS.

e Labeling: Clearly label the container with the full chemical names of all components (e.g., "R
1485 dihydrochloride in water" or "R 1485 dihydrochloride in DMSQ"), their approximate
concentrations, and the words "Non-Hazardous Chemical Waste" or as required by your
institution.

o Drain Disposal:Do not pour solutions of R 1485 dihydrochloride down the drain without
prior written approval from your institution's EHS department.[4][5] They will assess the
concentration and potential environmental impact before authorizing this disposal method.

» Collection: If not approved for drain disposal, arrange for collection by your institution's
hazardous waste disposal contractor.

Disposal of Empty Containers

Empty containers that previously held R 1485 dihydrochloride must also be disposed of
properly.

Step-by-Step Procedure:

» Decontamination: Triple rinse the empty container with a suitable solvent (e.g., water or
ethanol).

¢ Rinsate Collection: Collect the rinsate as chemical waste and dispose of it according to the
procedures for solutions.

o Defacing: Deface or remove the original label to prevent misuse.

o Final Disposal: Once decontaminated and the label is removed, the container can typically
be disposed of in the regular trash or recycling, as per your institution's guidelines.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of R 1485
dihydrochloride.
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Caption: Disposal workflow for R 1485 dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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